
Isovouacapenol C molecular formula and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isovouacapenol C

Cat. No.: B592900 Get Quote

Isovouacapenol C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Isovouacapenol C, a cassane

diterpenoid isolated from Caesalpinia pulcherrima. The document details its physicochemical

properties, a comprehensive experimental protocol for its isolation, and a discussion of its

potential biological significance.

Core Physicochemical Data
The fundamental molecular properties of Isovouacapenol C are summarized below, providing

a quick reference for researchers.

Property Value

Molecular Formula C₂₇H₃₄O₅

Molecular Weight 438.56 g/mol

Experimental Protocols
Isolation of Isovouacapenol C from Caesalpinia
pulcherrima
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The following protocol details the extraction and purification of Isovouacapenol C from the

roots of Caesalpinia pulcherrima, a known botanical source for this compound.[1][2][3]

1. Plant Material Collection and Preparation:

Air-dry the roots of Caesalpinia pulcherrima (6.3 kg).

2. Extraction:

Extract the dried and powdered root material with dichloromethane (CH₂Cl₂) (2 x 2.5 L) for 5

days at room temperature.[4]

Combine the extracts.

Concentrate the combined extracts under reduced pressure to yield a dark brownish extract

(75.3 g).[4]

3. Chromatographic Purification:

Subject the crude extract to quick column chromatography (QCC) over silica gel.[4]

Elute the column with a gradient of increasing polarity, starting with hexane and gradually

increasing the proportion of ethyl acetate (EtOAc) and methanol (MeOH).

This process will afford 16 fractions (F1-F16).[4]

4. Isolation of Isovouacapenol C:

Concentrate fraction F4 under reduced pressure.

This will yield Isovouacapenol C as a white solid (10.0 g).[4]

Experimental Workflow
The following diagram illustrates the key stages in the isolation of Isovouacapenol C.
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Caption: Workflow for the isolation of Isovouacapenol C.
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Biological Activity
Isovouacapenol C is classified as a diterpenoid.[1] While specific biological activities for

Isovouacapenol C are not extensively detailed in the provided literature, extracts from

Caesalpinia pulcherrima, the plant source of this compound, have demonstrated notable

antibacterial and antifungal properties.[2] Further research is warranted to elucidate the specific

pharmacological profile of Isovouacapenol C and its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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